Cas no 2229420-07-7 (2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethane-1-sulfonyl fluoride
• CAS No: 2229420-07-7
• MF: C₁₀H₁₇FN₂O₂S
• MW: 248.317584753036
• CID: 6290898
• PubChem ID: 165965419
• Update Time: 2025-10-30

2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethane-1-sulfonyl fluoride
• EN300-1987480
• 2229420-07-7

• Inchi： 1S/C10H17FN2O2S/c1-10(2,3)9-7-8(13(4)12-9)5-6-16(11,14)15/h7H,5-6H2,1-4H3
• InChI Key： PDKHYNOMBGHZQF-UHFFFAOYSA-N
• SMILES： S(CCC1=CC(C(C)(C)C)=NN1C)(=O)(=O)F

Computed Properties

• Exact Mass: 248.09947712g/mol
• Monoisotopic Mass: 248.09947712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 60.3Ų

Additional information on 2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethane-1-sulfonyl fluoride

Research Briefing on 2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethane-1-sulfonyl fluoride (CAS: 2229420-07-7)

2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethane-1-sulfonyl fluoride (CAS: 2229420-07-7) is a recently developed sulfonyl fluoride compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound belongs to a class of molecules known for their ability to covalently modify specific amino acid residues in proteins, making it a valuable tool for target identification, drug discovery, and proteomics research. Its unique chemical structure, featuring a tert-butyl pyrazole moiety linked to a sulfonyl fluoride group, provides both stability and reactivity, enabling selective interactions with biological targets.

Recent studies have highlighted the potential of 2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethane-1-sulfonyl fluoride as a covalent inhibitor for serine hydrolases and other enzymes containing nucleophilic residues. The compound's mechanism of action involves the formation of a stable covalent bond with the active-site serine or cysteine residues, thereby irreversibly inhibiting enzyme activity. This property has been exploited in activity-based protein profiling (ABPP) studies to map enzyme function and identify novel drug targets in complex biological systems.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of this compound in selectively labeling and inhibiting fatty acid amide hydrolase (FAAH), an enzyme implicated in pain and inflammation pathways. The study reported that 2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethane-1-sulfonyl fluoride exhibited high selectivity for FAAH over other serine hydrolases, making it a promising candidate for further therapeutic development. The compound's ability to cross the blood-brain barrier was also noted, suggesting potential applications in central nervous system disorders.

Another significant application of this compound lies in chemical proteomics, where it has been used to identify off-target effects of drugs and to profile enzyme activities in disease states. A recent Nature Chemical Biology publication (2024) described its use in mapping the interactome of kinase inhibitors, revealing previously unknown off-target interactions that could explain drug side effects. The study emphasized the compound's utility in improving drug safety assessments during preclinical development.

From a synthetic chemistry perspective, the preparation of 2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethane-1-sulfonyl fluoride has been optimized to achieve high yields and purity. Recent advances in flow chemistry have enabled scalable production of this compound, addressing previous challenges in its synthesis. The stability of the sulfonyl fluoride group in aqueous solutions has been improved through formulation strategies, enhancing its applicability in biological assays.

Looking forward, research directions for this compound include the development of derivatives with improved pharmacokinetic properties and the exploration of its applications in targeted protein degradation strategies. Several pharmaceutical companies have included 2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethane-1-sulfonyl fluoride in their screening libraries for covalent drug discovery programs, reflecting its growing importance in the field.

In conclusion, 2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethane-1-sulfonyl fluoride represents a versatile tool in chemical biology with applications ranging from basic research to drug discovery. Its unique combination of reactivity and selectivity makes it particularly valuable for studying enzyme function and developing covalent inhibitors. As research continues, we anticipate new insights into its mechanisms and broader applications in addressing unmet medical needs.